N-(4-fluorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H13F2N3O2S2/c21-12-5-7-13(8-6-12)23-17(26)11-29-20-24-15-9-10-28-18(15)19(27)25(20)16-4-2-1-3-14(16)22/h1-10H,11H2,(H,23,26)
• InChI Key: GHNWVLPDZBFDFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=C(C=C4)F)F
• Molecular Formula: C20H13F2N3O2S2
• Molecular Weight: 429.5 g/mol

Description

N-(4-fluorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H13F2N3O2S2 and its molecular weight is 429.46. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Properties

Research by (Mary et al., 2020) has highlighted the antiviral potency of a similar molecule, 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluoro-phenyl) acetamide, against SARS-CoV-2. The study focused on its molecular structure, vibrational modes, and drug likeness based on Lipinski's rule. It showcased significant binding energy with SARS-CoV-2 protease, indicating its potential as an antiviral agent.

Dual Inhibition Properties in Cancer Therapy

A study by (Gangjee et al., 2008) explored compounds with a similar structure as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in cancer cell proliferation. This research underlines the compound's potential in targeted cancer therapy.

Interaction with Biological Macromolecules

Research conducted by (Meng et al., 2012) on p-hydroxycinnamic acid amides, which share a structural similarity, revealed insights into their interactions with bovine serum albumin (BSA). This research aids in understanding the pharmacokinetics and pharmacodynamics of similar compounds.

Molecular Structure Analysis

A study by (Subasri et al., 2016) analyzed the crystal structures of similar compounds, providing critical insights into their molecular conformation and potential intermolecular interactions, essential for understanding their biological activity.

Synthetic Methods and Spectral Characterization

Research by (Zaki et al., 2017) offers a comprehensive view of the synthetic methods and spectral characterization of similar compounds. This research is fundamental for the development and formulation of drugs based on these compounds.

Imaging Applications

A study by (Dollé et al., 2008) discusses the synthesis of specific ligands for imaging the translocator protein (18 kDa) using PET. This research indicates potential applications in imaging and diagnostics.

Herbicidal Activity

The research by (Wu et al., 2011) shows the development and evaluation of similar compounds for herbicidal activities, highlighting their potential in agricultural applications.